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Compound of Interest

Compound Name: 3-Oxoisoindoline-5-carbonitrile

Cat. No.: B172163 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of novel chemical entities is paramount. This guide provides a detailed overview of 3-
Oxoisoindoline-5-carbonitrile, a heterocyclic compound with significant potential in medicinal

chemistry.

Nomenclature
The systematic and unambiguous naming of a chemical compound is crucial for clear

communication in research and development.

IUPAC Name: 3-oxo-2,3-dihydro-1H-isoindole-5-carbonitrile

The parent heterocycle is isoindoline, for which the preferred IUPAC name is 2,3-dihydro-1H-

isoindole.[1] The "3-oxo" prefix indicates a carbonyl group at the third position of the isoindoline

ring, and "5-carbonitrile" specifies a nitrile group attached to the fifth carbon of the benzene

ring.

Synonyms:

3-Oxo-5-cyanoisoindoline[2]

3-Oxoisoindoline-5-carbonitrile[2][3]

Physicochemical Properties
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A summary of the key quantitative data for 3-Oxoisoindoline-5-carbonitrile is presented in the

table below for easy reference and comparison.

Property Value Source

CAS Number 1261726-80-0 [3][4]

Molecular Formula C₉H₆N₂O [3]

Molecular Weight 158.16 g/mol [3]

Appearance White to off-white solid
Inferred from related

compounds

Storage

Store at room temperature in a

cool, dry place away from heat

and direct sunlight. Keep in a

tightly sealed container.

[2][3]

Experimental Protocols
The synthesis of 3-Oxoisoindoline-5-carbonitrile can be achieved through various synthetic

routes. Below is a detailed methodology for a key synthetic step.

Synthesis of 3-Oxoisoindoline-5-carbonitrile from 6-
Bromoisoindolin-1-one
This protocol describes the cyanation of an aryl bromide to yield the target compound, a

common transformation in the synthesis of nitrile-containing molecules.

Materials:

6-Bromoisoindolin-1-one (starting material)

Zinc cyanide (Zn(CN)₂)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Zinc dust (Zn)
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Dimethylformamide (DMF)

Microwave reactor

Procedure:

In a microwave-safe vessel, combine 6-bromoisoindolin-1-one, zinc cyanide,

tetrakis(triphenylphosphine)palladium(0), and zinc dust in dimethylformamide.

Seal the vessel and place it in the microwave reactor.

Irradiate the reaction mixture with microwaves at a specified temperature and for a

predetermined duration to drive the cyanation reaction to completion.

After the reaction is complete, cool the mixture to room temperature.

The reaction mixture is then subjected to a standard aqueous work-up and extraction with a

suitable organic solvent.

The organic layers are combined, dried over an anhydrous drying agent (e.g., MgSO₄), and

the solvent is removed under reduced pressure.

The crude product is purified by a suitable method, such as column chromatography, to

afford pure 3-Oxoisoindoline-5-carbonitrile.

Visualizing Synthesis and Biological Relevance
Diagrams are essential for illustrating complex chemical and biological processes. The

following diagrams, created using the DOT language, depict the synthetic workflow and the

logical relationships of the biological activities of the broader isoindolinone class of compounds.
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Synthesis Workflow for 3-Oxoisoindoline-5-carbonitrile

2-Methylbenzoic Acid

Bromination
(Br2/Fe)

5-Bromo-2-methylbenzoic Acid

Esterification
(SOCl2/MeOH)

Methyl 5-bromo-2-methylbenzoate

Benzylic Bromination
(NBS/AIBN)

Methyl 5-bromo-2-(bromomethyl)benzoate

Cyclization
(NH4OH)

6-Bromoisoindolin-1-one

Cyanation
(Zn(CN)2, Pd(PPh3)4, Zn)

3-Oxoisoindoline-5-carbonitrile

Click to download full resolution via product page

Caption: Synthetic pathway to 3-Oxoisoindoline-5-carbonitrile.
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The isoindolinone core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting

a wide range of biological activities.

Potential Biological Activities of the Isoindolinone Scaffold

Isoindolinone Core

Anticancer Activity Antimicrobial Activity Carbonic Anhydrase Inhibition Analgesic Activity Anti-inflammatory Activity

Click to download full resolution via product page

Caption: Biological activities associated with the isoindolinone chemical class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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